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Compound of Interest

Compound Name: 3,4-Dihydro-2H-pyran

Cat. No.: B033191

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 3,4-Dihydro-2H-pyran (DHP), a heterocyclic
organic compound widely utilized in complex organic synthesis. This document outlines its
fundamental molecular properties, its primary application as a protecting group for hydroxyl
functionalities, a detailed experimental protocol for this transformation, and a visualization of
the experimental workflow.

Core Molecular and Physical Properties

3,4-Dihydro-2H-pyran is a colorless liquid with an ethereal odor.[1] Its key quantitative
properties are summarized in the table below.

Property Value Reference
Molecular Formula CsHsO [1112113114]
Molecular Weight 84.12 g/mol [1112][31[4]
CAS Number 110-87-2 [2]

Density 0.922 g/mL at 25 °C [51[6]
Boiling Point 86 °C [6]

Melting Point -70 °C [6]
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Application in Organic Synthesis: Protection of
Alcohols

In the realm of multi-step organic synthesis, particularly in pharmaceutical development, the
strategic protection and deprotection of functional groups is paramount.[3] The hydroxyl group
(-OH) is a common and reactive functional group that often requires temporary masking to
prevent it from participating in unwanted side reactions. 3,4-Dihydro-2H-pyran is a widely
used reagent for this purpose, converting alcohols into tetrahydropyranyl (THP) ethers.[2][3]

The resulting THP ethers are valued for their ease of introduction and their stability under a
wide range of non-acidic conditions, including exposure to strongly basic conditions,
organometallic reagents (like Grignard and organolithium reagents), metal hydrides, and
various oxidizing agents.[1][2] This stability makes them highly valuable in complex synthetic
pathways.[2] The protection reaction is acid-catalyzed and can be readily reversed under mild
acidic aqueous conditions to regenerate the alcohol.[1][2]

Experimental Protocol: Tetrahydropyranylation of a
Primary Alcohol

This section details a general experimental procedure for the protection of a primary alcohol
using 3,4-Dihydro-2H-pyran.

Materials:

Primary alcohol (1.0 equivalent)

» 3,4-Dihydro-2H-pyran (DHP) (1.2 equivalents)

¢ Pyridinium p-toluenesulfonate (PPTS) or p-Toluenesulfonic acid (p-TsOH) (0.02 equivalents)
e Anhydrous Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
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Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

To a stirred solution of the primary alcohol (1.0 equiv.) in anhydrous dichloromethane (DCM)
at room temperature, add 3,4-Dihydro-2H-pyran (1.2 equiv.).

Add a catalytic amount of an acid catalyst such as pyridinium p-toluenesulfonate (PPTS) or
p-toluenesulfonic acid (p-TsOH) (0.02 equiv.) to the mixture.

Stir the reaction mixture at room temperature. The progress of the reaction should be
monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

The resulting crude product, the THP ether, can be purified by column chromatography on
silica gel if necessary.

Visualizing the Workflow: Alcohol Protection

The following diagram illustrates the general laboratory workflow for the protection of an

alcohol with 3,4-Dihydro-2H-pyran.
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(e.g., p-TsOH)

3. Stir at Room Temperature
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4. Quench Reaction
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Caption: General experimental workflow for the protection of alcohols using 3,4-Dihydro-2H-
pyran.

Conclusion

3,4-Dihydro-2H-pyran is an indispensable reagent in modern organic chemistry. Its utility as a
robust protecting group for alcohols enables the successful synthesis of complex molecules,
including numerous active pharmaceutical ingredients.[3] A thorough understanding of its
properties and reaction protocols is therefore essential for professionals engaged in chemical
research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

e 2. benchchem.com [benchchem.com]

3. nbinno.com [nbinno.com]

e 4. Dihydropyran (DHP) [commonorganicchemistry.com]
» 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. Synthesis of (R)-3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of
potent adenosine A2A and A3 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to 3,4-Dihydro-2H-pyran: Properties,
Applications, and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033191#3-4-dihydro-2h-pyran-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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